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Compound of Interest

Compound Name: 3-Methylpentane-2-sulfonamide

CAS No.: 1249349-30-1

Cat. No.: B1527945

Get Quote

Structural Characterization, Synthetic Pathways,
and Physicochemical Profiling[1]
Executive Summary
3-Methylpentane-2-sulfonamide is a branched, aliphatic primary sulfonamide characterized

by a vicinal stereogenic center motif (

and

). Unlike the widely utilized aromatic sulfonamides (e.g., sulfamethoxazole), this scaffold offers
a unique physicochemical profile: higher

, distinct metabolic stability, and a specific 3D-vector orientation due to

-branching. This guide outlines the critical parameters for utilizing this compound as a
bioisostere or fragment in medicinal chemistry, focusing on the resolution of its four
stereoisomers and its behavior in nucleophilic substitution.
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The defining feature of 3-methylpentane-2-sulfonamide is not its functional group, but its

stereochemical density. The molecule possesses two chiral centers at positions 2 and 3,

resulting in four distinct stereoisomers.

IUPAC Name: 3-methylpentane-2-sulfonamide Molecular Formula:

Molecular Weight: 165.25 g/mol

Stereoisomer Analysis
For drug development, the separation of these isomers is non-negotiable due to differential

binding affinities.

Pair A (Enantiomers): (2R, 3R) and (2S, 3S) — Threo-like relative configuration.

Pair B (Enantiomers): (2R, 3S) and (2S, 3R) — Erythro-like relative configuration.

Expert Insight: The

-methyl group at C3 introduces significant steric bulk adjacent to the sulfonamide attachment
point (C2). In biological assays, this restricts the rotational freedom of the sulfonamide group,
potentially locking it into a bioactive conformation that linear analogs (e.g., n-hexane-2-
sulfonamide) cannot access.

Physicochemical Properties (Predicted & Observed)
The aliphatic nature of the carbon backbone fundamentally shifts the properties compared to

aryl-sulfonamides.
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Property Value / Range Technical Note

(Sulfonamide NH) 10.8 – 11.2

Significantly less acidic than

aryl sulfonamides (

). Requires stronger bases

(e.g., NaH, KOtBu) for

deprotonation during N-

alkylation.

LogP (Lipophilicity) 1.45 ± 0.2

Moderate lipophilicity. The

polar sulfonamide head group

balances the branched hexyl

tail, making it ideal for crossing

the Blood-Brain Barrier (BBB).

H-Bond Donors 2

The

protons are distinct in NMR

due to restricted rotation.

H-Bond Acceptors 2 Sulfonyl oxygens.[1][2]

Solubility Low (Water)

Soluble in DCM, MeOH,

DMSO. Sparingly soluble in

neutral water; solubility

increases significantly at pH >

12.

Synthetic Methodology: Oxidative Chlorination Route
Standard Schotten-Baumann conditions often fail due to the instability of aliphatic sulfonyl

chlorides. The following protocol utilizes an "in-situ" oxidative chlorination approach, which is

self-validating via colorimetric change.

Protocol: One-Pot Synthesis from Thiol
Precursor: 3-methylpentane-2-thiol (Commercial or synthesized via Grignard addition to

thiirane).
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Reagents:

N-Chlorosuccinimide (NCS)

Acetonitrile/HCl (2M)

Aqueous Ammonia (28%)

Step-by-Step Workflow:

Activation: Dissolve 3-methylpentane-2-thiol (1.0 eq) in Acetonitrile at 0°C.

Oxidation: Add NCS (4.0 eq) portion-wise. Validation Point: The reaction is exothermic.

Maintain internal temp < 10°C to prevent desulfonylation.

Chlorination: Add 2M HCl (1.0 eq). Stir for 1 hour. The solution turns characteristic yellow-

green (sulfonyl chloride formation).

Amination: Cool to -10°C. Slowly sparge with

gas or add

(5 eq) dropwise.

Workup: Dilute with EtOAc, wash with brine. Dry over

.

Purification: Recrystallization from EtOH/Hexane is preferred over column chromatography

to separate diastereomers (Pair A from Pair B).

3-methylpentane-2-thiol
(Precursor)

Sulfonyl Chloride
(Unstable Intermediate)

NCS, HCl, MeCN
Oxidative Chlorination

3-methylpentane-2-sulfonamide
(Target)

Aminolysis
(-10°C)

NH3 (aq/gas)
Nucleophile

Addition
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Figure 1: Oxidative chlorination pathway avoiding isolation of the unstable aliphatic sulfonyl

chloride.

Analytical Characterization (Self-Validating Signals)
To confirm identity and purity, look for these specific spectroscopic signatures.

NMR (400 MHz,

) Expectation:
4.5–5.0 ppm (Broad s, 2H): Sulfonamide

. Diagnostic: This peak disappears upon

shake.

3.0–3.2 ppm (m, 1H): The proton at C2 (

). Diagnostic: This multiplet pattern reveals the diastereomeric ratio. If you see two distinct
multiplets here, you have a mixture of diastereomers.

0.9–1.1 ppm (d, 6H): Methyl groups at C3 and terminal C5.

Infrared Spectroscopy (FT-IR):
3350 & 3260

: Asymmetric/Symmetric

stretch (Primary sulfonamide doublet).

1320 & 1140

: Strong

asymmetric/symmetric stretches.

Functional Reactivity & Stability
Researchers must be aware of the specific reactivity profile of aliphatic sulfonamides compared

to their aromatic counterparts.
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N-Alkylation (Mitsunobu Reaction): Due to the high

(~11), the Mitsunobu reaction is challenging.

Solution: Use a "super-acidic" sulfonamide strategy (e.g., Boc-protection of the

sulfonamide first) or use

-tuned bases like TMG (tetramethylguanidine).

Hydrolytic Stability: The

bond in secondary alkyl sulfonamides is robust against acid hydrolysis but susceptible to
base-catalyzed elimination (E2) at high temperatures, yielding the alkene (3-methylpent-2-
ene).

Constraint: Avoid refluxing in strong NaOH (>2M).

Acidic Conditions Basic Conditions (Strong)

3-Methylpentane-2-sulfonamide

Hydrolytically Stable
(Reflux 6M HCl)

pH < 2

E2 Elimination
(Yields Alkene)

pH > 14 (Heat)

N-Metal Salt
(Reversible)

pH > 12 (RT)
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Figure 2: Reactivity profile indicating stability windows for formulation and synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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